Cas no 1312556-53-8 (1-methyl-1H-1,2,3-benzotriazole-4-carboxylic acid)

• Product Name: 1-methyl-1H-1,2,3-benzotriazole-4-carboxylic acid
• CAS No: 1312556-53-8
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD20661146
• CID: 4693904
• PubChem ID: 67247298
• Update Time: 2023-11-24

1-methyl-1H-1,2,3-benzotriazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d][1,2,3]triazole-4-carboxylic acid
• 1H-Benzotriazole-4-carboxylicacid,1-methyl-
• 1H-Benzotriazole-4-carboxylic acid, 1-methyl-
• 1-methyl-1H-1,2,3-benzotriazole-4-carboxylic acid

• MDL： MFCD20661146
• Inchi： 1S/C8H7N3O2/c1-11-6-4-2-3-5(8(12)13)7(6)9-10-11/h2-4H,1H3,(H,12,13)
• InChI Key： DHDDLIPBWYSFLR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2=C1N=NN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Topological Polar Surface Area: 68